Cas no 2171634-46-9 (10-(cyclobutylmethyl)-2-methyl-6-oxa-2,9-diazaspiro4.5decane)

• Product Name: 10-(cyclobutylmethyl)-2-methyl-6-oxa-2,9-diazaspiro4.5decane
• CAS No: 2171634-46-9
• MF: C₁₃H₂₄N₂O
• MW: 224.342463493347
• CID: 6550505
• PubChem ID: 165840520
• Update Time: 2025-08-02

10-(cyclobutylmethyl)-2-methyl-6-oxa-2,9-diazaspiro4.5decane Chemical and Physical Properties

Names and Identifiers

• 10-(cyclobutylmethyl)-2-methyl-6-oxa-2,9-diazaspiro4.5decane
• 10-(cyclobutylmethyl)-2-methyl-6-oxa-2,9-diazaspiro[4.5]decane
• EN300-1638087
• 2171634-46-9

• Inchi： 1S/C13H24N2O/c1-15-7-5-13(10-15)12(14-6-8-16-13)9-11-3-2-4-11/h11-12,14H,2-10H2,1H3
• InChI Key： BUNKUUJMRGUXOP-UHFFFAOYSA-N
• SMILES： O1CCNC(CC2CCC2)C21CN(C)CC2

Computed Properties

• Exact Mass: 224.188863393g/mol
• Monoisotopic Mass: 224.188863393g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 24.5Ų

Additional information on 10-(cyclobutylmethyl)-2-methyl-6-oxa-2,9-diazaspiro4.5decane

Comprehensive Overview of 10-(cyclobutylmethyl)-2-methyl-6-oxa-2,9-diazaspiro[4.5]decane (CAS No. 2171634-46-9)

The compound 10-(cyclobutylmethyl)-2-methyl-6-oxa-2,9-diazaspiro[4.5]decane (CAS No. 2171634-46-9) is a structurally unique spirocyclic molecule that has garnered significant attention in pharmaceutical and chemical research. Its complex architecture, featuring a spiro[4.5]decane core, makes it a valuable scaffold for drug discovery and development. Researchers are particularly interested in its potential applications in central nervous system (CNS) disorders, given its diazaspiro moiety, which is often associated with neuroactive properties.

In recent years, the demand for novel spirocyclic compounds has surged due to their versatility in medicinal chemistry. The 6-oxa-2,9-diazaspiro framework of this compound offers a balanced combination of rigidity and flexibility, which is crucial for optimizing drug-receptor interactions. This has led to increased searches for "spirocyclic drug candidates 2024" and "CNS-targeting small molecules," reflecting the growing interest in such structures.

The cyclobutylmethyl substituent in this molecule further enhances its pharmacological profile by improving metabolic stability and bioavailability. These attributes are critical for addressing common challenges in drug development, such as "improving blood-brain barrier penetration"—a frequent query in AI-driven drug design platforms. The compound’s potential as a GPCR modulator or enzyme inhibitor is also under exploration, aligning with trends in "precision medicine targets."

From a synthetic chemistry perspective, the preparation of 10-(cyclobutylmethyl)-2-methyl-6-oxa-2,9-diazaspiro[4.5]decane involves innovative strategies like transition-metal-catalyzed cyclization and ring-closing metathesis. These methods are frequently discussed in forums on "green chemistry advancements" and "scalable synthetic routes," highlighting the compound’s relevance to sustainable pharmaceutical manufacturing.

Analytical characterization of this compound employs advanced techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography. These methods ensure precise identification and purity assessment, addressing industry concerns about "QC standards for novel APIs." The compound’s CAS No. 2171634-46-9 serves as a unique identifier in global chemical databases, facilitating collaborative research.

Beyond its pharmaceutical potential, 10-(cyclobutylmethyl)-2-methyl-6-oxa-2,9-diazaspiro[4.5]decane is also studied for its physicochemical properties, including logP and solubility profiles. These metrics are vital for computational chemists running "in silico ADMET predictions," a trending topic in AI-augmented drug discovery. The compound’s molecular weight and hydrogen bond acceptors/donors further align with Lipinski’s Rule of Five, making it a promising lead candidate.

In conclusion, 10-(cyclobutylmethyl)-2-methyl-6-oxa-2,9-diazaspiro[4.5]decane represents a compelling case study in modern drug design. Its multifaceted applications—from CNS therapeutics to catalysis research—underscore its importance in addressing current challenges like "drug resistance" and "personalized treatment options." As research progresses, this compound may pave the way for breakthroughs in both academia and industry.